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Compound of Interest

Compound Name: Mmp13-IN-2

Cat. No.: B8685786

Application Notes and Protocols: Mmp13-IN-2

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mmp13-IN-2 is a potent and highly selective inhibitor of Matrix Metalloproteinase-13 (MMP-13),
a key enzyme involved in the degradation of extracellular matrix components, particularly type
Il collagen.[1][2] MMP-13 is implicated in the pathogenesis of various diseases, including
osteoarthritis, rheumatoid arthritis, and cancer, making it a significant target for therapeutic
intervention.[3][4][5] Mmp13-IN-2 demonstrates exceptional potency and selectivity, making it a
valuable tool for both in vitro and in vivo research into collagenase-related diseases.[1] These
notes provide detailed information on the solubility of Mmp13-IN-2 and protocols for its
preparation for experimental use.

Chemical & Pharmacokinetic Properties

Proper preparation of Mmp13-IN-2 for experiments is critical for obtaining reliable and
reproducible results. The following tables summarize its key properties.

Table 1: Inhibitory Activity & Selectivity
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Target IC50 Value Selectivity vs. Other MMPs

>1,500-fold over MMP-1, 3, 7,
8, 9, 14, and TACE

MMP-13 0.036 nM

Data sourced from MedchemExpress.[1]

Table 2: Solubility Data

Solvent Concentration Remarks

Recommended for stock
DMSO 10 mM ] ]
solution preparation.

Data sourced from MedchemExpress.[1]

Table 3: In Vivo Properties

Parameter Species Value Administration

Oral Bioavailability Oral Gavage (1
Rat 33%

(F%) mg/kg)

Oral Bioavailability Oral Gavage (1
Mouse 38%

(F%) mg/kg)

Data sourced from MedchemExpress.[1]

MMP-13 Signaling Pathway

MMP-13 expression is regulated by a complex network of signaling pathways initiated by
various extracellular stimuli such as cytokines (e.g., IL-1, TNF-a) and growth factors (e.g., TGF-
B).[6][7] These signals converge on downstream kinases like MAPKs (p38, ERK, JNK) and
PI3K/Akt, which in turn activate key transcription factors such as AP-1 (c-Fos/c-Jun), Runx2,
and NF-kB.[8] These transcription factors then bind to the promoter region of the MMP13 gene
to drive its expression, leading to increased degradation of the extracellular matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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